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Compound of Interest

Compound Name: 4,4-Dimethyl-3-oxo-pentanal

Cat. No.: B1293862 Get Quote

Essential Safety and Handling Guide for 4,4-
Dimethyl-3-oxo-pentanal
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4,4-Dimethyl-3-oxo-pentanal (CAS No. 23459-13-4) in a

laboratory setting. The information is compiled from safety data for structurally similar

compounds and general best practices for handling aldehydes and ketones.

Hazard Identification and GHS Classification
While a specific Safety Data Sheet (SDS) for 4,4-Dimethyl-3-oxo-pentanal is not readily

available, data from analogous compounds such as 4-Oxopentanal and Pivaloylacetonitrile

suggest the following hazard classifications under the Globally Harmonized System (GHS).
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H226: Flammable liquid and vapor. [1]* H302: Harmful if swallowed. [2]* H315: Causes skin

irritation. [2][3]* H319: Causes serious eye irritation. [2][3]* H335: May cause respiratory

irritation. [1][2] Precautionary Statements: A comprehensive list of precautionary statements

is provided in the table below. [1][3][4]
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Code Statement

P210
Keep away from heat, hot surfaces,
sparks, open flames and other ignition
sources. No smoking.

P261 Avoid breathing mist or vapors.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P370+P378
In case of fire: Use dry sand, dry chemical or

alcohol-resistant foam to extinguish.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.
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| P501 | Dispose of contents/container to an approved waste disposal plant. |

Physical and Chemical Properties
Property Value

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol

CAS Number 23459-13-4 [5][6]

Appearance Likely a colorless to pale yellow liquid. [5]

Odor Distinctive odor, typical of aldehydes. [5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure. The following table summarizes the

recommended PPE for handling 4,4-Dimethyl-3-oxo-pentanal.
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Body Part PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected for integrity

before use. [2]

Eyes/Face Safety goggles or face shield

Use chemical splash goggles.

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Body Laboratory coat
A flame-retardant lab coat that

fastens securely is required.

Respiratory Respirator (if necessary)

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate or for

spill cleanup, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.

Below is a diagram illustrating the hierarchy of controls for handling hazardous chemicals.
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Hierarchy of Controls for Chemical Safety

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Most Effective

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical hazards.

Operational Plan: Safe Handling and Storage
Adherence to the following step-by-step procedures is crucial for the safe handling and storage

of 4,4-Dimethyl-3-oxo-pentanal.
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Experimental Workflow:

Safe Handling Workflow for 4,4-Dimethyl-3-oxo-pentanal

Start: Prepare for Experiment

1. Don Appropriate PPE

2. Prepare Chemical Fume Hood

3. Weigh/Dispense Chemical

4. Perform Reaction

5. Reaction Work-up

6. Store Unused Chemical

Unused Material

7. Segregate Waste

Waste Generated

8. Decontaminate Work Area

9. Doff PPE

End: Experiment Complete

Click to download full resolution via product page
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Caption: Step-by-step workflow for safely handling 4,4-Dimethyl-3-oxo-pentanal.

Detailed Procedures:

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Confirm the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before handling the chemical.

Handling:

Conduct all manipulations of 4,4-Dimethyl-3-oxo-pentanal within a certified chemical

fume hood.

Use only non-sparking tools and explosion-proof equipment. [1] * Ground and bond

containers when transferring material to prevent static discharge.

Avoid inhalation of vapors and contact with skin and eyes.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area. [1] * Keep away

from heat, sparks, open flames, and other ignition sources.

Store separately from incompatible materials such as strong oxidizing agents, strong

bases, and strong reducing agents.

Disposal Plan
Proper disposal of 4,4-Dimethyl-3-oxo-pentanal and its contaminated waste is critical to

ensure environmental safety and regulatory compliance.

Disposal Workflow:
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Waste Disposal Workflow

Start: Waste Generated

1. Segregate Waste
(Halogenated vs. Non-halogenated)

2. Label Waste Container
('Hazardous Waste', Chemical Name, Date)

3. Store in a Designated Satellite Accumulation Area

4. Request Waste Pickup
(Follow Institutional Procedures)

End: Waste Disposed by EH&S

Click to download full resolution via product page

Caption: Workflow for the proper disposal of chemical waste.
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Detailed Disposal Procedures:

Waste Collection:

Collect waste 4,4-Dimethyl-3-oxo-pentanal and materials contaminated with it in a

dedicated, properly labeled, and chemically compatible container with a secure lid. High-

density polyethylene (HDPE) containers are generally suitable. [2] * The container must be

clearly labeled as "Hazardous Waste," with the full chemical name and the date of

accumulation. [2]

Disposal Method:

The primary and recommended method for the disposal of 4,4-Dimethyl-3-oxo-pentanal
is through a licensed hazardous waste incineration facility. [2] * Do not dispose of this

chemical down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.

In-Lab Treatment (for experienced personnel only):

Chemical treatment to neutralize the aldehyde's reactivity may be considered but should

only be performed by trained personnel in accordance with institutional and local

regulations. [2] * One possible method involves oxidation with potassium permanganate to

form a less hazardous carboxylic acid, followed by neutralization. Another method is the

formation of a solid bisulfite adduct. These procedures should be tested on a small scale

first. [2]

Emergency Procedures
Spill Response:

Small Spills (in a fume hood):

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbent material into a sealed container for hazardous waste disposal.
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Decontaminate the area with a suitable solvent, collecting the cleaning materials as

hazardous waste.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area and alert others.

If the material is flammable, eliminate all ignition sources.

Contact your institution's Environmental Health and Safety (EH&S) department

immediately.

Prevent the spill from entering drains.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [3]* Skin

Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical attention if irritation develops. [3]*

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Call a poison control

center or doctor immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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